3-(cyclopropylcarbonyl)benzoic acid chemical structure
3-(cyclopropylcarbonyl)benzoic acid chemical structure
Technical Whitepaper: 3-(Cyclopropylcarbonyl)benzoic Acid – Structural Analysis & Synthetic Utility
Abstract This technical guide provides a comprehensive analysis of 3-(cyclopropylcarbonyl)benzoic acid (CAS: 1267443-61-7), a critical intermediate in medicinal chemistry. Characterized by a meta-substituted benzophenone-like scaffold where one phenyl ring is replaced by a cyclopropyl moiety, this compound serves as a versatile building block for kinase inhibitors and GPCR modulators. This whitepaper details its structural properties, validated synthetic protocols, and application in drug discovery, designed for researchers requiring high-fidelity technical data.
Structural Characterization
The chemical identity of 3-(cyclopropylcarbonyl)benzoic acid is defined by the juxtaposition of a rigid carboxylic acid and a conformationally distinct cyclopropyl ketone.
Table 1: Chemical Identity & Descriptors
| Parameter | Detail |
| IUPAC Name | 3-(Cyclopropanecarbonyl)benzoic acid |
| CAS Number | 1267443-61-7 |
| Molecular Formula | C₁₁H₁₀O₃ |
| Molecular Weight | 190.19 g/mol |
| SMILES | O=C(O)C1=CC=CC(C(=O)C2CC2)=C1 |
| InChIKey | SOSVRSIEZKEXHF-UHFFFAOYSA-N |
| Electronic Profile | The carbonyl linker acts as an electron-withdrawing group (EWG), deactivating the aromatic ring towards electrophilic substitution but activating the meta-carboxylic acid pKa (approx.[1] 3.8–4.0). |
Structural Insight: The meta positioning is crucial. Unlike para-isomers, which often enforce a linear geometry, the meta-substitution provides a "kinked" vector (approx. 120°), allowing the cyclopropyl group to occupy a distinct hydrophobic pocket in protein binding sites while the carboxylic acid remains available for solvent interaction or salt bridge formation.
Synthetic Pathways
Synthesis of 3-(cyclopropylcarbonyl)benzoic acid requires controlling the reactivity of the carbonyl insertion to prevent over-addition (forming tertiary alcohols). Two high-fidelity routes are recommended: the Weinreb Amide Protocol (Route A) for precision, and the Nitrile-Grignard Protocol (Route B) for scalability.
Route A: The Weinreb Amide Method (Precision)
This method is preferred for small-scale, high-purity synthesis because the Weinreb amide prevents over-alkylation by the Grignard reagent.
Protocol:
-
Activation: Convert monomethyl isophthalate to its acid chloride using oxalyl chloride/DMF (catalytic).
-
Amidation: React the acid chloride with N,O-dimethylhydroxylamine hydrochloride and TEA in DCM to form the Weinreb amide.
-
Nucleophilic Acylation: Treat the Weinreb amide with cyclopropylmagnesium bromide (1.2 equiv) in THF at 0°C. The stable tetrahedral intermediate prevents double addition.
-
Hydrolysis: Quench with dilute HCl to release the ketone.
-
Saponification: Hydrolyze the methyl ester using LiOH in THF/H₂O to yield the final acid.
Route B: The Nitrile-Grignard Method (Scalability)
Direct reaction of 3-cyanobenzoic acid derivatives.
Protocol:
-
Starting Material: Methyl 3-cyanobenzoate.
-
Grignard Addition: Add cyclopropylmagnesium bromide (1.1 equiv) in Et₂O/THF at -10°C.
-
Imine Hydrolysis: The reaction forms an intermediate metallo-imine. Acidic workup (2M HCl) hydrolyzes this directly to the ketone.
-
Ester Hydrolysis: Standard saponification (NaOH/MeOH) yields the target acid.
Synthetic Workflow Diagram
Figure 1: Step-wise synthesis via the Weinreb amide strategy to ensure mono-alkylation.
Physicochemical Properties
Understanding the physical behavior of this compound is essential for formulation and assay development.
Table 2: Physical & Chemical Properties
| Property | Value (Experimental/Predicted) |
| Appearance | White to off-white crystalline solid |
| Melting Point | 119–122 °C |
| Boiling Point | 312.2 ± 21.0 °C (760 mmHg) |
| Solubility | Soluble in DMSO (>50 mg/mL), Ethanol, DCM; Sparingly soluble in water. |
| pKa (Acid) | 3.82 ± 0.10 (Predicted) |
| LogP | 2.05 (Lipophilic, good membrane permeability) |
| H-Bond Donors | 1 (Carboxylic acid OH) |
| H-Bond Acceptors | 3 (Acid C=O, Ketone C=O, Acid OH) |
Applications in Drug Discovery
The 3-(cyclopropylcarbonyl)benzoic acid scaffold is a bioisostere for benzophenone derivatives, offering reduced lipophilicity and metabolic liability due to the cyclopropyl group.
1. Kinase Inhibitor Design: The cyclopropyl ketone moiety serves as a "hinge binder" or a hydrophobic cap in ATP-competitive inhibitors. The meta-carboxylic acid allows for amide coupling to solubilizing tails (e.g., piperazines) or hinge-binding heterocycles.
2. GPCR Ligands: In dopamine D3 or chemokine receptor antagonists, the cyclopropyl group provides steric bulk that fills hydrophobic sub-pockets without the aromatic stacking interactions of a phenyl group, often improving selectivity profiles.
3. Linker Chemistry: This molecule is frequently used as a bifunctional linker . The carboxylic acid is converted to an amide, while the ketone can be reductively aminated or used in Wittig reactions to extend the carbon chain, creating diverse libraries of "Right-Hand Side" (RHS) fragments.
Analytical Profiling & Safety
NMR Interpretation (¹H NMR, 400 MHz, DMSO-d₆):
-
δ 13.1 (s, 1H): Carboxylic acid proton (broad).
-
δ 8.5–7.6 (m, 4H): Aromatic protons. The proton between the acid and ketone (H-2) appears as a singlet/doublet at low field due to dual deshielding.
-
δ 2.9 (m, 1H): Cyclopropyl methine (CH-C=O).
-
δ 1.2–1.0 (m, 4H): Cyclopropyl methylene protons (distinctive high-field multiplets).
Safety & Handling:
-
GHS Classification: Warning.[2] Causes skin irritation (H315), eye irritation (H319).
-
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The cyclopropyl ketone is relatively stable but can undergo ring-opening under strong acidic conditions at high temperatures.
References
-
PubChem. "3-cyclopropanecarbonylbenzoic acid (Compound)."[1][3] National Library of Medicine. Accessed March 1, 2026. [Link]
-
Uni.lu. "PubChemLite Search: 3-cyclopropanecarbonylbenzoic acid."[1] University of Luxembourg.[1] Accessed March 1, 2026. [Link]
